Cas no 313220-68-7 (1-(hydroxymethyl)-5-methyl-1H-Pyrazole-3-carboxylic acid methyl ester)
313220-68-7 structure
Product Name:1-(hydroxymethyl)-5-methyl-1H-Pyrazole-3-carboxylic acid methyl ester
CAS No:313220-68-7
MF:C7H10N2O3
MW:170.165901660919
CID:300922
PubChem ID:2754084
Update Time:2025-04-19
1-(hydroxymethyl)-5-methyl-1H-Pyrazole-3-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-(hydroxymethyl)-5-methyl-1H-Pyrazole-3-carboxylic acid methyl ester
- 1H-Pyrazole-3-carboxylicacid,1-(hydroxymethyl)-5-methyl-,methylester(9CI)
- 1H-Pyrazole-3-carboxylicacid, 1-(hydroxymethyl)-5-methyl-, methyl ester
- methyl 1-(hydroxymethyl)-5-methyl-1H-pyrazole-3-carboxylate
- 313220-68-7
- AKOS004908886
-
- Inchi: 1S/C7H10N2O3/c1-5-3-6(7(11)12-2)8-9(5)4-10/h3,10H,4H2,1-2H3
- InChI Key: RLSHNRKCBZFRJV-UHFFFAOYSA-N
- SMILES: OCN1C(C)=CC(C(=O)OC)=N1
Computed Properties
- Exact Mass: 170.069
- Monoisotopic Mass: 170.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 64.4Ų
1-(hydroxymethyl)-5-methyl-1H-Pyrazole-3-carboxylic acid methyl ester Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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